Cas no 1040650-86-9 (1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2-fluorobenzenesulfonyl)piperazine)

• Product Name: 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2-fluorobenzenesulfonyl)piperazine
• CAS No: 1040650-86-9
• MF: C₁₈H₁₇F₃N₆O₂S
• MW: 438.426791906357
• CID: 5798880
• PubChem ID: 30858560
• Update Time: 2025-08-05

1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2-fluorobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2-fluorobenzenesulfonyl)piperazine
• 1-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-4-(2-fluorophenyl)sulfonylpiperazine
• 1040650-86-9
• F5251-0211
• AKOS024503036
• VU0639005-1
• 1-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-4-((2-fluorophenyl)sulfonyl)piperazine

• Inchi： 1S/C18H17F3N6O2S/c19-14-6-5-13(11-16(14)21)27-18(22-23-24-27)12-25-7-9-26(10-8-25)30(28,29)17-4-2-1-3-15(17)20/h1-6,11H,7-10,12H2
• InChI Key： MRBWXSQCQYHIIA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(N1CCN(CC2=NN=NN2C2C=CC(=C(C=2)F)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 438.10857947g/mol
• Monoisotopic Mass: 438.10857947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2-fluorobenzenesulfonyl)piperazine

Compound Introduction: 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2-fluorobenzenesulfonyl)piperazine (CAS No. 1040650-86-9)

Introducing the compound with the CAS number 1040650-86-9, which is formally known as 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2-fluorobenzenesulfonyl)piperazine. This compound represents a significant advancement in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. The molecular structure of this compound incorporates several key functional groups that contribute to its potential applications in drug discovery and development.

The core structure of this compound features a piperazine ring substituted with a 2-fluorobenzenesulfonyl group at the 4-position. This substitution pattern is particularly noteworthy as it introduces both electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the presence of a tetrazole moiety linked to a 3,4-difluorophenyl group at the 1-position adds another layer of complexity to its chemical behavior. The tetrazole ring is known for its ability to act as a bioisostere for other heterocyclic systems, often enhancing binding affinity and selectivity in drug candidates.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The incorporation of fluorine atoms into molecular structures can lead to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic properties. In the case of 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2-fluorobenzenesulfonyl)piperazine, the dual fluorination at both the phenyl ring and the benzenesulfonyl group suggests that this compound may exhibit particularly favorable pharmacokinetic profiles. This makes it an attractive candidate for further investigation in the development of novel therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tetrazole ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to construct such complex structures with increasing efficiency. The use of transition metal-catalyzed cross-coupling reactions has been instrumental in facilitating the formation of key carbon-carbon bonds within the molecule. These reactions not only provide a reliable route to the target compound but also allow for modular synthesis, enabling chemists to easily modify various parts of the structure for further exploration.

In terms of biological activity, preliminary studies suggest that 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2-fluorobenzenesulfonyl)piperazine may exhibit potent interactions with certain biological targets. The piperazine scaffold is well-known for its presence in many pharmacologically active compounds due to its ability to form hydrogen bonds and interact with amino acid residues in proteins. The additional substituents on this scaffold further enhance its potential for binding to specific targets. For instance, the benzenesulfonyl group can serve as a hinge-binding motif, while the tetrazole ring can engage in favorable interactions through its nitrogen atoms.

The impact of fluorine substitution on biological activity has been extensively studied and documented. Fluorine atoms can modulate electronic properties through inductive effects and can also influence conformational preferences due to their steric bulk. In 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2-fluorobenzenesulfonyl)piperazine, both types of effects are present and are likely to contribute synergistically to its overall activity profile. This compound may therefore exhibit enhanced potency and selectivity compared to related analogs without fluorine substitution.

The potential applications of this compound extend across multiple therapeutic areas. Its unique structural features make it a versatile scaffold that can be modified to target various diseases. For example, modifications at the piperazine ring could lead to compounds with activity against neurological disorders or infectious diseases. Additionally, alterations at the tetrazole or phenyl rings might result in novel agents targeting cancer or inflammatory conditions. Given these possibilities, further exploration of this compound is warranted to fully elucidate its therapeutic potential.

In conclusion, 1-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(2-fluorobenzenesulfonyl)piperazine (CAS No. 1040650-86-9) represents a promising candidate for drug discovery and development. Its complex structure incorporates several functional groups that are known to enhance biological activity and pharmacokinetic properties. With ongoing research focused on optimizing its synthesis and exploring its biological profile，this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.